Cas no 1053-74-3 (Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]-)
1053-74-3 structure
Product Name:Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]-
CAS No:1053-74-3
MF:C22H27N3OS
MW:381.534283876419
CID:205953
PubChem ID:13983
Update Time:2025-04-19
Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]-
- 1-[10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazin-2-yl]ethanone
- 2-Acetyl-10-[3-(4-methylpiperazino)propyl]-10H-phenothiazine
- 1-{10-[3-(4-methyl-piperazin-1-yl)-propyl]-10H-phenothiazin-2-yl}-ethanone
- 10-< 3-(4-Methyl-piperazino)-propyl> -2-acetyl-phenothiazin
- 3-Acetyl-10-(3-< 4-methyl-piperazino> -propyl)-phenothiazin
- 3-Acetyl-10-(3'N-methyl-piperazino-N'-propyl)phenothiazin
- AC1L22W8
- AG-D-18777
- KETONE, METHYL 10-(3-(4-METHYL-1-PIPERAZINYL)PROPYL)PHENOTHIAZIN-2-YL
- LS-87289
- Methyl 10-(3-(4-methyl-1-piperazinyl)propyl)phenothiazin-2-yl ketone
- 1-[10-[3-(4-Methylpiperazino)propyl]-10H-phenothiazin-2-yl]ethanone
- DTXSID40147064
- 1053-74-3
- BRN 0766914
- 1-(10-(3-(4-methylpiperazin-1-yl)propyl)-10h-phenothiazin-2-yl) ethanone
- SCHEMBL141601
-
- Inchi: 1S/C22H27N3OS/c1-17(26)18-8-9-22-20(16-18)25(19-6-3-4-7-21(19)27-22)11-5-10-24-14-12-23(2)13-15-24/h3-4,6-9,16H,5,10-15H2,1-2H3
- InChI Key: WKCTYFQBCFYMAR-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=C(C(C)=O)C=CC1=2)CCCN1CCN(C)CC1
Computed Properties
- Exact Mass: 381.18771
- Monoisotopic Mass: 381.18748367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- Density: 1.0881 (rough estimate)
- Refractive Index: 1.6740 (estimate)
- PSA: 26.79
Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
1053-74-3 (Ethanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]-) Related Products
- 2622-30-2(Carphenazine)
- 859045-33-3(1-(10-(3-Aminopropyl)-10H-phenothiazin-2-yl)ethanone)
- 13461-01-3(Acepromethazine)
- 653-03-2(1-Butanone,1-[10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-2-yl]-)
- 61-00-7(Ethanone,1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk